Cas no 1539487-13-2 (5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid
• CAS No: 1539487-13-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6087016
• PubChem ID: 83672984
• Update Time: 2025-06-15

5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid
• 4-Oxazolecarboxylic acid, 5-(1-methyl-2-pyrrolidinyl)-
• 1539487-13-2
• EN300-719002
• 5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylicacid

• Inchi： 1S/C9H12N2O3/c1-11-4-2-3-6(11)8-7(9(12)13)10-5-14-8/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： IAVMGCWPZXVFNM-UHFFFAOYSA-N
• SMILES： O1C(C2CCCN2C)=C(C(O)=O)N=C1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on 5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid

Introduction to 5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic Acid (CAS No. 1539487-13-2)

5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1539487-13-2, has garnered considerable attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound incorporates a pyrrolidine moiety and an oxazole ring, which are both well-documented for their roles in various biological processes and pharmacological activities.

The pyrrolidine ring is a six-membered heterocyclic structure containing one nitrogen atom, making it a versatile scaffold in medicinal chemistry. Its presence in 5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid contributes to the compound's ability to interact with biological targets, such as enzymes and receptors, thereby influencing metabolic pathways and therapeutic outcomes. The methylpyrrolidinyl substituent further enhances the compound's complexity and specificity, allowing for tailored interactions with biological systems.

The oxazole ring, another key feature of this compound, is a five-membered heterocycle containing two oxygen atoms. Oxazoles are known for their stability and prevalence in natural products, often serving as bioactive molecules. In 5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid, the oxazole ring is linked to a carboxylic acid group at the 4-position, which can participate in various chemical reactions and biological interactions. This structural arrangement makes the compound a promising candidate for further investigation in pharmaceutical applications.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The combination of pyrrolidine and oxazole moieties in 5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid positions it as a valuable intermediate for synthesizing novel therapeutic agents. Researchers have been exploring its potential in developing treatments for neurological disorders, inflammatory conditions, and infectious diseases. The unique electronic properties of the nitrogen and oxygen atoms in the heterocycles allow for precise modulation of biological activity.

In vitro studies have demonstrated that 5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid exhibits notable interactions with specific enzymes and receptors. For instance, its ability to modulate the activity of certain kinases has been observed in preliminary experiments, suggesting its potential as an antineoplastic agent. Additionally, the compound's interaction with ion channels has been explored, indicating possible applications in managing cardiovascular diseases.

The carboxylic acid group at the 4-position of the oxazole ring provides a site for further functionalization, enabling chemists to design derivatives with enhanced pharmacological properties. This flexibility has led to interest in using 5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid as a building block for more complex molecules. Researchers are employing computational methods to predict how modifications to this core structure might affect its biological activity.

One of the most exciting areas of research involving this compound is its potential role in addressing antimicrobial resistance. The structural features of 5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid make it a candidate for developing new antibiotics or antifungals that can overcome existing resistance mechanisms. By targeting unique bacterial or fungal pathways, this compound could offer a solution to the growing problem of multidrug-resistant infections.

The synthesis of 5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid has also been optimized to ensure scalability and cost-effectiveness for industrial applications. Advances in synthetic methodologies have allowed for more efficient production processes, reducing costs and increasing availability for research purposes. These improvements are crucial for translating laboratory discoveries into viable therapeutic options.

In conclusion, 5-(1-Methylpyrrolidin-2-ylyl)-1,3-oxazole-4-carboxylic acid (CAS No. 1539487-13–2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of pyrrolidine and oxazole moieties offers diverse opportunities for drug development across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing global health challenges.